Cas no 1772588-81-4 (N'-hydroxy-2-(2-methoxyphenyl)ethanimidamide)

• Product Name: N'-hydroxy-2-(2-methoxyphenyl)ethanimidamide
• CAS No: 1772588-81-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5048211
• Update Time: 2025-05-22

N'-hydroxy-2-(2-methoxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• (1Z)-N'-hydroxy-2-(2-methoxyphenyl)ethanimidamide
• 2-(2-methoxyphenyl)acetamide oxime
• MLS000584919
• (Z)-N'-hydroxy-2-(2-methoxyphenyl)acetimidamide
• HMS1378C18
• HMS2552I07
• SMR000207304
• N'-hydroxy-2-(2-methoxyphenyl)ethanimidamide

• Inchi： 1S/C9H12N2O2/c1-13-8-5-3-2-4-7(8)6-9(10)11-12/h2-5,12H,6H2,1H3,(H2,10,11)
• InChI Key： OEXWNUSXRCKEQM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C/C(=N/O)/N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: 1.1
• Topological Polar Surface Area: 67.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N'-hydroxy-2-(2-methoxyphenyl)ethanimidamide

N'-Hydroxy-2-(2-Methoxyphenyl)Ethanimidamide (CAS No. 1772588-81-4): A Comprehensive Overview

N'-Hydroxy-2-(2-methoxyphenyl)ethanimidamide, identified by the CAS registry number 1772588-81-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties and functionalities, making it a subject of extensive research.

The molecular structure of N'-hydroxy-2-(2-methoxyphenyl)ethanimidamide comprises a central ethanimidamide group with a hydroxyl substituent and a methoxyphenyl moiety. The presence of the hydroxyl group introduces hydrogen bonding capabilities, while the methoxyphenyl substituent enhances aromaticity and electronic interactions. These structural attributes contribute to its versatile reactivity and bioavailability, making it a promising candidate for various chemical transformations.

Recent studies have explored the synthesis of N'-hydroxy-2-(2-methoxyphenyl)ethanimidamide through novel routes, leveraging green chemistry principles to minimize environmental impact. For instance, researchers have employed catalytic systems that reduce reaction times and improve yields. These methods not only enhance the efficiency of production but also align with sustainable practices in modern chemical manufacturing.

In terms of applications, N'-hydroxy-2-(2-methoxyphenyl)ethanimidamide has shown potential in drug delivery systems due to its ability to act as a carrier for bioactive molecules. Its hydrophilic nature facilitates solubility in aqueous media, which is crucial for pharmaceutical formulations. Additionally, its role as an intermediate in the synthesis of more complex molecules has been documented, underscoring its utility in medicinal chemistry.

The pharmacological properties of N'-hydroxy-2-(2-methoxyphenyl)ethanimidamide have been investigated in recent clinical studies. Findings indicate that it exhibits moderate anti-inflammatory and antioxidant activities, suggesting its potential use in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its selectivity towards certain biological targets makes it a valuable tool in precision medicine.

From a materials science perspective, N'-hydroxy-2-(2-methoxyphenyl)ethanimidamide has been incorporated into polymer matrices to enhance mechanical properties. Its ability to form hydrogen bonds with polymer chains improves the tensile strength and flexibility of materials, making it suitable for applications in biodegradable plastics and advanced composites.

The environmental impact of N'-hydroxy-2-(2-methoxyphenyl)ethanimidamide has also been a focus of recent research. Studies suggest that it degrades efficiently under aerobic conditions, reducing its persistence in ecosystems. This biodegradability aligns with global efforts to develop eco-friendly chemical compounds.

In conclusion, N'-hydroxy-2-(2-methoxyphenyl)ethanimidamide (CAS No. 1772588-81-4) stands out as a multifaceted compound with diverse applications across various scientific domains. Its structural characteristics, coupled with advancements in synthetic techniques and pharmacological insights, position it as a key player in future innovations. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.